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In the rapidly advancing field of organic photovoltaics (OPVs), the development of efficient
near-infrared (NIR) absorbing dyes is paramount for enhancing power conversion efficiencies
(PCE). While significant research has focused on various classes of NIR dyes, a direct and
comprehensive comparison of their performance in state-of-the-art bulk heterojunction (BHJ)
OPV architectures is often challenging to consolidate. This guide provides a comparative
overview of the performance of prominent NIR dyes, with a special focus on the emerging
potential of quaterrylene-based materials.

Performance Benchmark of Leading NIR Dyes

The landscape of NIR dyes for OPVs is currently dominated by non-fullerene acceptors (NFAS),
particularly the Y-series, which have demonstrated remarkable power conversion efficiencies.
Other notable classes include squaraine and cyanine dyes. The following tables summarize the
performance of some of these leading NIR dyes in BHJ organic solar cells.

Table 1: Photovoltaic Performance of Y-Series Acceptor-
Based OPVs
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Donor Acceptor Jsc
Voc (V) FF (%) PCE (%)
Polymer Dye (mA/cm2)
PM6 Y6 0.834 25.2 74.3 15.7[1]
PM6 BTP-4Cl 0.867 254 16.5[1]
PM6 BTP-4Cl-12 17.0[1]
PBDB-TF BTP-4F-12 16.4[1]
PM6 L8-BO 0.874 25.72 81.5 18.32[2]
Y6:Br-
PM6 0.841 25.2 74.3 15.7[2]
ITIC:PC71BM

Table 2: Photovoltaic Performance of Squaraine Dye-
Based OPVs

Jsc

Donor Dye Acceptor Voc (V) FF (%) PCE (%)
(mA/cm2)

bis(N,N-

diisobutylanili  C60 0.59 5.58 56 1.8[3]

no)squaraine

bis(N,N-

diphenylanilin  C60 0.82 6.71 59 3.2[3]

o)squaraine

SQ C60 - - - 4.1[4]

Voc: Open-circuit voltage, Jsc: Short-circuit current density, FF: Fill factor, PCE: Power
conversion efficiency.

Quaterrylene Dyes: A Focus on Stability

While the performance data for quaterrylene-based dyes in high-efficiency BHJ OPVs is not
as extensively documented in the current literature, this class of molecules possesses inherent
properties that make them highly attractive for photovoltaic applications.
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Exceptional Stability: Quaterrylene derivatives are polycyclic aromatic hydrocarbons known for
their outstanding chemical and photostability. This is a critical attribute for the long-term
operational stability of organic solar cells, a major hurdle for many high-performing organic
dyes.

Tunable NIR Absorption: The extended Tt-conjugated system of quaterrylenes results in strong
absorption in the NIR region, a key requirement for capturing a larger portion of the solar
spectrum.

The current research on quaterrylene dyes in photovoltaics has been more focused on their
application in dye-sensitized solar cells (DSSCs). While DSSCs operate on a different
mechanism than BHJ OPVs, these studies highlight the potential of quaterrylenes as robust
NIR sensitizers. The challenge remains in synthesizing soluble and processable quaterrylene
derivatives that can be effectively incorporated into BHJ architectures to realize their full
potential in terms of power conversion efficiency.

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below
are generalized experimental protocols for the fabrication and characterization of the NIR dye-
based organic solar cells discussed.

General Fabrication Protocol for BHJ Organic Solar
Cells

A common device architecture for NIR OPVs is the inverted structure: ITO/ZnO/Active
Layer/MoOx/Ag.

o Substrate Cleaning: Indium tin oxide (ITO) coated glass substrates are sequentially cleaned
in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol.

o Electron Transport Layer (ETL) Deposition: A thin layer of zinc oxide (ZnO) nanopatrticles is
spin-coated onto the cleaned ITO substrates and annealed.

o Active Layer Deposition: The donor polymer and acceptor dye (e.g., PM6:Y6) are dissolved
in a suitable organic solvent (e.g., chloroform, chlorobenzene) to form a blend solution. This
solution is then spin-coated onto the ZnO layer in an inert atmosphere (e.g., a nitrogen-filled
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glovebox). The film is often subjected to solvent vapor annealing or thermal annealing to
optimize the morphology.

o Hole Transport Layer (HTL) Deposition: A thin layer of molybdenum oxide (MoOx) is
thermally evaporated on top of the active layer.

o Top Electrode Deposition: Finally, a metal electrode, typically silver (Ag), is thermally
evaporated on top of the HTL to complete the device.

Characterization of Photovoltaic Performance

The performance of the fabricated OPV devices is characterized under simulated sunlight (AM
1.5G, 100 mW/cm2).

o Current Density-Voltage (J-V) Characteristics: The J-V curves are measured using a source
meter to determine the key photovoltaic parameters: open-circuit voltage (Voc), short-circuit
current density (Jsc), and fill factor (FF). The power conversion efficiency (PCE) is then
calculated using the formula: PCE (%) = (Voc x Jsc x FF) / Pin x 100 where Pin is the
incident power density of the simulated sunlight.

o External Quantum Efficiency (EQE): The EQE spectrum is measured to determine the ratio
of collected charge carriers to incident photons at each wavelength.

Visualizing the Concepts

To better illustrate the relationships and processes involved in organic photovoltaics, the
following diagrams are provided.

Donor Material Acceptor Material

LUMO Electron Transfer M
HOMO Hole Transfer -
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Caption: Energy level diagram illustrating charge transfer at the donor-acceptor interface in a
BHJ solar cell.
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Caption: A generalized experimental workflow for the fabrication of bulk heterojunction organic
solar cells.
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Caption: Conceptual relationship of different NIR dye classes to key organic photovoltaic
performance metrics.

Conclusion

The development of NIR-absorbing dyes has been a critical driver for the recent surge in
organic photovoltaic performance. Non-fullerene acceptors, particularly the Y-series, have set a
high benchmark with power conversion efficiencies exceeding 18%. While quaterrylene-based
dyes have not yet demonstrated comparable efficiencies in BHJ OPV architectures, their
exceptional stability positions them as a highly promising class of materials for future research.
Further molecular engineering to improve the solubility and processability of quaterrylene
derivatives could unlock their potential to contribute to the development of highly efficient and
durable organic solar cells. This guide serves as a starting point for researchers to understand
the current landscape and identify opportunities for innovation in the design and application of
novel NIR dyes for organic photovoltaics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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